Cas no 10378-47-9 (Ceric Ammonium Sulfate Dihydrate)

• Product Name: Ceric Ammonium Sulfate Dihydrate
• CAS No: 10378-47-9
• MF: CeH₇NO₅S
• MW: 273.240276575089
• MDL: MFCD00149417
• CID: 93426
• PubChem ID: 329755666
• Update Time: 2025-11-01

Ceric Ammonium Sulfate Dihydrate Chemical and Physical Properties

Names and Identifiers

• AMMONIUM CERIUM(IV) SULFATE DIHYDRATE
• CERIUM(IV) TETRAAMMONIUM SULFATE DIHYDRATE
• CERIC AMMONIUM SULFATE DIHYDRATE
• CERIUM(IV) AMMONIUM SULFATE DIHYDRATE
• AMMONIUM CERIC SULPHATE 2H2O
• AMMONIUM CERIC SULPHATE 2-HYDRATE
• Cerium(IV)ammoniumsulfate
• AMMONIUM CERIC SULFATE
• ammonium cerium sulfate
• AMMONIUM TETRASULFATOCERATE
• AmmoniumCericSulfateGr
• CERIC AMMONIUM SULFATE
• CERIC AMMONIUM SULFATE,ACS
• CERICAMMONIUMSULFATE,REAGENT
• ammonium ceriumsulfate dihydrate
• Cerium(IV) ammonium sulfate
• Cerium(IV) Ammonium Sulfate Dihydrate, Acs Min
• Ceric Ammonium Sulfate Dihydrate

• MDL： MFCD00149417
• Inchi： 1S/Ce.H3N.H2O4S.H2O/c;;1-5(2,3)4;/h;1H3;(H2,1,2,3,4);1H2
• InChI Key： AAXMWILTYFSCCH-UHFFFAOYSA-N
• SMILES： S(O)(O)(=O)=O.[Ce].N.O

Computed Properties

• Exact Mass: 631.87100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 11
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 327

Experimental Properties

• Color/Form: Yellow powder.
• Melting Point: 130 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PH: 1.2 (100g/l, H2O, 20℃)
• Water Partition Coefficient: Soluble in water and insoluble in ethanol.
• Stability/Shelf Life: Stable. Incompatible with strong acids.
• PSA: 374.66000
• LogP: 1.50860
• Solubility: Soluble in water and inorganic acids. Insoluble in acetic acid.
• Vapor Pressure: No data available

Ceric Ammonium Sulfate Dihydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide oxoanionic compounds Lanthanide sulfates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Ceric Ammonium Sulfate Dihydrate

Ceric Ammonium Sulfate Dihydrate (CAS No. 10378-47-9): A Comprehensive Overview in Modern Chemical and Pharmaceutical Applications

Ceric Ammonium Sulfate Dihydrate, with the chemical formula (NH₄)₂Ce(SO₄)₄·2H₂O, is a compound of significant interest in the fields of chemistry and pharmaceutical research. This coordination salt, characterized by its vivid yellow color and strong oxidizing properties, has found diverse applications ranging from analytical chemistry to advanced material synthesis. Its unique structural and chemical properties make it a valuable reagent in various industrial and laboratory settings.

The compound is primarily recognized for its role as an oxidizing agent, which has been leveraged in numerous chemical transformations. In recent years, research has highlighted its utility in the synthesis of complex organic molecules, where it serves as a powerful catalyst for oxidation reactions. The ability of Ceric Ammonium Sulfate Dihydrate to facilitate the formation of carbonyl groups from alcohols has been particularly noteworthy, contributing to its adoption in pharmaceutical manufacturing processes.

One of the most compelling aspects of Ceric Ammonium Sulfate Dihydrate is its stability under various conditions, which enhances its practicality in industrial applications. This stability is attributed to its robust coordination sphere, where the cerium(IV) ion is tightly bound to sulfate and ammonium groups. Such structural integrity allows the compound to maintain its efficacy over prolonged periods, even when exposed to moisture or temperature fluctuations.

In the realm of pharmaceutical research, Ceric Ammonium Sulfate Dihydrate has been explored for its potential in drug development. Studies have demonstrated its ability to interact with biomolecules, making it a candidate for use in enzyme inhibition assays and as a precursor in the synthesis of novel therapeutic agents. The compound's oxidizing properties are particularly relevant in this context, as they can be harnessed to modify bioactive molecules or to study redox-sensitive biological pathways.

The application of Ceric Ammonium Sulfate Dihydrate extends beyond traditional chemical synthesis into emerging fields such as nanotechnology and materials science. Researchers have utilized this compound to synthesize cerium-based nanoparticles, which exhibit unique optical and catalytic properties. These nanoparticles have shown promise in applications ranging from solar cells to biomedical imaging agents, underscoring the versatility of Ceric Ammonium Sulfate Dihydrate as a building block for advanced materials.

Recent advancements in green chemistry have also prompted investigations into more sustainable methods for producing and utilizing Ceric Ammonium Sulfate Dihydrate. Innovations in solvent-free reactions and catalytic processes have reduced the environmental impact associated with its synthesis, aligning with global efforts to promote eco-friendly practices. Such developments not only enhance the efficiency of producing this compound but also contribute to reducing waste generation in chemical manufacturing.

The role of Ceric Ammonium Sulfate Dihydrate in analytical chemistry cannot be overstated. It serves as a standard reagent in redox titrations, where its strong oxidizing nature allows for precise determination of reducing agents in solution. This application is critical in quality control processes within pharmaceutical companies, ensuring that active ingredients meet stringent purity standards before reaching consumers.

In conclusion, Ceric Ammonium Sulfate Dihydrate (CAS No. 10378-47-9) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its unique properties as an oxidizing agent, coupled with its stability and versatility, make it indispensable in both academic research and industrial applications. As new methodologies and technologies continue to evolve, the potential uses for this compound are likely to expand even further, solidifying its position as a cornerstone of modern chemical innovation.